Cas no 3581-89-3 (5-Methylthiazole)

• Product Name: 5-Methylthiazole
• CAS No: 3581-89-3
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD00005335
• CID: 44284
• PubChem ID: 137980
• Update Time: 2025-10-10

5-Methylthiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methylthiazole
• 5-methyl-1,3-thiazole
• : 5-Methylthiazole
• 5-Methyl-thiazol
• Thiazole,5-methyl
• Thiazole, 5-methyl-
• 5-methyl-thiazole
• RLYUNPNLXMSXAX-UHFFFAOYSA-N
• 5-methyl thiazole
• zlchem 1239
• 5-Methyl-1,3-thiazole #
• KSC222M5D
• ZLE0014
• SBB055804
• EN002486
• ST2412111
• AB0024459
• W5735
• M2234
• A822987
• 581M893
• InCh
• CS-W007489
• 3581-89-3
• BP-12694
• DTXSID80189347
• AKOS015897351
• SCHEMBL5007924
• 5-Methylthiazole, 97%
• InChI=1/C4H5NS/c1-4-2-5-3-6-4/h2-3H,1H
• FT-0620673
• EN300-82995
• MFCD00005335
• DB-007089

• MDL： MFCD00005335
• Inchi： 1S/C4H5NS/c1-4-2-5-3-6-4/h2-3H,1H3
• InChI Key： RLYUNPNLXMSXAX-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C
• BRN： 104674

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.01427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.12 g/mL at 25 °C(lit.)
• Melting Point: -40.3°C
• Boiling Point: 142°C(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.528(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 41.13000
• LogP: 1.45150
• Solubility: Uncertain

5-Methylthiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 5-Methylthiazole

Introduction to 5-Methylthiazole (CAS No. 3581-89-3)

5-Methylthiazole, identified by its Chemical Abstracts Service (CAS) number 3581-89-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural motif of 5-Methylthiazole consists of a five-membered ring fused between a sulfur atom and two carbon atoms, with a methyl group attached at the fifth position. This unique structural framework imparts distinct chemical and biological properties, making it a valuable scaffold for synthesizing bioactive molecules.

The significance of 5-Methylthiazole in modern medicinal chemistry stems from its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the potential of 5-Methylthiazole derivatives as pharmacophores in the design of novel therapeutic agents. For instance, modifications at the methyl substituent or other positions within the thiazole ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound, enabling fine-tuning for specific therapeutic applications.

One of the most compelling aspects of 5-Methylthiazole is its role in the development of antimicrobial and antiviral agents. The thiazole core is known to disrupt essential metabolic pathways in microorganisms, making it an effective component in combating drug-resistant strains. In particular, derivatives of 5-Methylthiazole have been investigated for their activity against Gram-positive bacteria and fungi, where they exhibit mechanisms similar to those of traditional antibiotics but with reduced propensity for resistance development. This has opened up new avenues for addressing rising concerns in global healthcare regarding antibiotic resistance.

Moreover, recent studies have explored the potential of 5-Methylthiazole in oncology research. The compound has been shown to exhibit inhibitory effects on certain kinases and signaling pathways that are aberrantly activated in cancer cells. By targeting these critical molecular mechanisms, 5-Methylthiazole derivatives offer promise as candidates for chemotherapeutic intervention. Preclinical trials have demonstrated that specific analogs can induce apoptosis in tumor cells while sparing healthy tissues, suggesting a favorable therapeutic index. These findings underscore the importance of 5-Methylthiazole as a lead compound in oncology drug discovery.

The synthesis of 5-Methylthiazole (CAS No. 3581-89-3) typically involves multi-step organic reactions that establish the thiazole ring system followed by functionalization at the desired positions. Common synthetic routes include cyclization reactions involving thioamides or thiolates with appropriate electrophiles, followed by methylation to introduce the methyl group at the fifth position. Advances in green chemistry have also led to more sustainable synthetic methodologies, such as catalytic processes that minimize waste and improve yield, aligning with global efforts toward environmentally responsible chemical manufacturing.

In addition to its pharmaceutical applications, 5-Methylthiazole has shown promise in materials science and agrochemical research. The compound’s ability to form stable complexes with metal ions has been exploited in developing novel catalysts for organic transformations. Furthermore, its derivatives have been investigated as intermediates in synthesizing agrochemicals that exhibit enhanced efficacy against plant pathogens while maintaining environmental safety profiles.

The future direction of research on 5-Methylthiazole is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. As computational tools become more sophisticated, virtual screening methods will enable faster identification of promising derivatives for further investigation. Additionally, innovations in biocatalysis may facilitate more efficient production methods for 5-Methylthiazole analogs, reducing costs and improving accessibility for industrial applications.

In conclusion, 5-Methylthiazole (CAS No. 3581-89-3) represents a versatile and biologically relevant scaffold with broad implications across multiple domains of science and medicine. Its unique structural features and modifiable chemical properties make it an invaluable building block for developing innovative therapeutics and materials. As research continues to uncover new applications and synthetic strategies, the significance of this compound is poised to grow further within both academic and industrial settings.